Cas no 2016399-16-7 (tert-butyl N-[3-(1-methyl-1H-1,2,3-triazol-5-yl)-3-oxopropyl]carbamate)

• Product Name: tert-butyl N-[3-(1-methyl-1H-1,2,3-triazol-5-yl)-3-oxopropyl]carbamate
• CAS No: 2016399-16-7
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 5806566
• PubChem ID: 165744061
• Update Time: 2025-10-24

tert-butyl N-[3-(1-methyl-1H-1,2,3-triazol-5-yl)-3-oxopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(1-methyl-1H-1,2,3-triazol-5-yl)-3-oxopropyl]carbamate
• 2016399-16-7
• EN300-797370

• Inchi： 1S/C11H18N4O3/c1-11(2,3)18-10(17)12-6-5-9(16)8-7-13-14-15(8)4/h7H,5-6H2,1-4H3,(H,12,17)
• InChI Key： JRPXNWBGKBPUDD-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C1=CN=NN1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.1Ų

Additional information on tert-butyl N-[3-(1-methyl-1H-1,2,3-triazol-5-yl)-3-oxopropyl]carbamate

Comprehensive Overview of tert-butyl N-[3-(1-methyl-1H-1,2,3-triazol-5-yl)-3-oxopropyl]carbamate (CAS No. 2016399-16-7)

The compound tert-butyl N-[3-(1-methyl-1H-1,2,3-triazol-5-yl)-3-oxopropyl]carbamate (CAS No. 2016399-16-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a 1,2,3-triazole ring and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in click chemistry and proteolysis-targeting chimeras (PROTACs), which are currently trending topics in pharmaceutical research.

One of the key reasons for the growing interest in tert-butyl N-[3-(1-methyl-1H-1,2,3-triazol-5-yl)-3-oxopropyl]carbamate is its role in the development of small-molecule inhibitors and bioconjugation strategies. The 1,2,3-triazole moiety is known for its stability and ability to participate in hydrogen bonding, making it a versatile scaffold for drug design. Additionally, the tert-butyl carbamate group serves as a protective group for amines, which is crucial in multi-step synthetic routes. These properties align with the current demand for highly selective and efficient synthetic methodologies in the pharmaceutical industry.

In the context of AI-driven drug discovery, tert-butyl N-[3-(1-methyl-1H-1,2,3-triazol-5-yl)-3-oxopropyl]carbamate has been explored as a building block for machine learning-optimized compounds. The integration of computational tools and synthetic chemistry has accelerated the identification of novel drug candidates, and this compound's modular structure fits well into such workflows. Furthermore, its CAS No. 2016399-16-7 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial research.

Another area where tert-butyl N-[3-(1-methyl-1H-1,2,3-triazol-5-yl)-3-oxopropyl]carbamate shows promise is in the development of biodegradable materials and green chemistry applications. The compound's stability under physiological conditions and its potential for enzymatic degradation make it an attractive candidate for sustainable chemical processes. This aligns with the global push toward environmentally friendly and cost-effective solutions in chemical manufacturing.

From a synthetic perspective, the preparation of tert-butyl N-[3-(1-methyl-1H-1,2,3-triazol-5-yl)-3-oxopropyl]carbamate often involves multicomponent reactions and catalytic protocols. These methods are highly efficient and reduce the need for hazardous reagents, which is a priority in modern laboratory safety practices. The compound's CAS No. 2016399-16-7 is also associated with studies on reaction optimization and yield improvement, topics that are frequently discussed in chemical forums and publications.

In summary, tert-butyl N-[3-(1-methyl-1H-1,2,3-triazol-5-yl)-3-oxopropyl]carbamate (CAS No. 2016399-16-7) is a multifaceted compound with broad applications in drug discovery, materials science, and sustainable chemistry. Its structural features and synthetic versatility make it a subject of ongoing research, particularly in the context of emerging technologies and industry trends. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of innovative chemical solutions.